N-(3-methoxyphenyl)-2-((4-(3-methoxyphenyl)-3H-benzo[b][1,4]diazepin-2-yl)thio)acetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-[[2-(3-methoxyphenyl)-3H-1,5-benzodiazepin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C25H23N3O3S/c1-30-19-9-5-7-17(13-19)23-15-25(28-22-12-4-3-11-21(22)27-23)32-16-24(29)26-18-8-6-10-20(14-18)31-2/h3-14H,15-16H2,1-2H3,(H,26,29)
• InChI Key: STWPCIFBZSCIKZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NC3=CC=CC=C3N=C(C2)SCC(=O)NC4=CC(=CC=C4)OC
• Molecular Formula: C25H23N3O3S
• Molecular Weight: 445.5 g/mol

Description

N-(3-methoxyphenyl)-2-((4-(3-methoxyphenyl)-3H-benzo[b][1,4]diazepin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H23N3O3S and its molecular weight is 445.54. The purity is usually 95%.
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Scientific Research Applications

Stereochemistry and Mechanism Formation

• Study on β-lactam derivatives of 2,4-disubstituted-2,3-dihydro-benzo[1,4]diazepines revealed the stereochemistry and mechanism of their formation, which can be essential for understanding the properties and potential applications of similar compounds, including N-(3-methoxyphenyl)-2-((4-(3-methoxyphenyl)-3H-benzo[b][1,4]diazepin-2-yl)thio)acetamide (Hong‐zhong Wang et al., 2001).

Antimicrobial and Antioxidant Properties

• A study on benzodiazepines bearing benzimidazole/benzothiazole and indole moieties, which are structurally related to the compound , exhibited potent antimicrobial and antioxidant activities. This indicates potential applications in medical or biochemical fields (Basavaraj S Naraboli & J. S. Biradar, 2017).

Spectral Analysis and Compound Formation

• The study on the synthesis and spectral analysis of related compounds, such as 3,4,5-trichloro-6-(dibenzo[d,f][1,3]diazepin-5-yl)-[1,2]-benzoquinones, provides insights into the chemical properties and potential applications in analytical chemistry or material science (M. A. Gomaa, 2011).

Pharmacological Research

• Research on similar compounds like 2‐(4‐Dimethylaminophenyl)‐3,5‐disubstituted thiazolidin‐4‐ones as anticonvulsants suggests the possibility of exploring this compound in pharmacological studies, especially in neurological disorders (M. Senthilraja & V. Alagarsamy, 2012).

Synthesis Methods and Chemical Properties

• Studies on the silylation of related compounds like N-(2-hydroxyphenyl)acetamide and their resulting heterocycles can inform about the chemical behavior and synthesis methods applicable to this compound, which can be crucial for its application in synthetic chemistry or materials science (N. Lazareva et al., 2017).